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Compound of Interest

Compound Name: Acetyl hexapeptide 38

Cat. No.: B1575536 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction: Acetyl hexapeptide-38 is a synthetic peptide that has garnered interest for its

potential to enhance adipogenesis, the process of preadipocyte differentiation into mature,

lipid-storing adipocytes. This peptide is reported to function by stimulating the expression of

Peroxisome proliferator-activated receptor Gamma coactivator 1-alpha (PGC-1α), a key

transcriptional coactivator in adipocyte differentiation and lipid metabolism.[1][2][3][4] These

application notes provide a summary of reported effective concentrations and detailed

protocols for conducting in vitro adipogenesis assays to evaluate the effects of Acetyl

hexapeptide-38.

Data Presentation: Effective Concentrations of
Acetyl Hexapeptide-38
The following table summarizes the reported quantitative data on the efficacy of Acetyl

hexapeptide-38 in promoting adipogenesis in human preadipocytes.
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Concentration Endpoint Measured Reported Effect Source

0.1 mg/mL PGC-1α Expression

25.6% increase vs.

non-treated

differentiated cells

[1]

0.5 mg/mL PGC-1α Expression

61.1% increase vs.

non-treated

differentiated cells

[1][3][5]

0.1 mg/mL Lipid Accumulation

27.9% increase vs.

non-treated

differentiated cells

[1]

0.5 mg/mL Lipid Accumulation

32.4% increase vs.

non-treated

differentiated cells

[1][3][5]

Signaling Pathway of Acetyl Hexapeptide-38 in
Adipogenesis
Acetyl hexapeptide-38 is understood to promote adipogenesis primarily through the

upregulation of PGC-1α. This coactivator plays a crucial role in orchestrating the gene

expression program that leads to the development of mature adipocytes capable of storing

lipids.

Extracellular
Preadipocyte

Acetyl Hexapeptide-38 PGC-1α ExpressionStimulates

Cell Membrane

Adipogenic Transcription Factors (e.g., PPARγ)
Co-activates

Adipocyte Differentiation Lipid Accumulation
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Acetyl Hexapeptide-38 signaling pathway in adipogenesis.

Experimental Protocols
The following are detailed protocols for key experiments to assess the adipogenic potential of

Acetyl hexapeptide-38 in vitro. A common and well-characterized cell line for this purpose is the

3T3-L1 preadipocyte line. Alternatively, primary human adipose-derived stem cells (hADSCs)

can be used for more physiologically relevant studies.

Experimental Workflow Overview

Cell Seeding & Growth to Confluence

Initiation of Adipogenic Differentiation

Treatment with Acetyl Hexapeptide-38

Maturation Phase

Endpoint Analysis

Quantification of Lipid Accumulation (Oil Red O Staining) Gene Expression Analysis (qRT-PCR for PGC-1α)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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